![molecular formula C10H11F2NO5S B6646620 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid](/img/structure/B6646620.png)
5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain, fever, and inflammation. It was first synthesized in 1969 by researchers at the Upjohn Company, and has since become a widely used drug in the medical field.
Mechanism of Action
5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid works by inhibiting the activity of COX-2, which reduces the production of prostaglandins. This leads to a reduction in pain, fever, and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis, and to reduce fever in animal models of infection. It has also been shown to have a protective effect on the liver in animal models of liver damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid in lab experiments is its well-established mechanism of action. It is also relatively inexpensive and widely available. However, one limitation is that it can have off-target effects on other enzymes, which can complicate data interpretation.
Future Directions
There are several potential future directions for research on 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid. One area of interest is its potential for the treatment of Alzheimer's disease. This compound has been shown to reduce the accumulation of amyloid-beta, a protein that is associated with the development of Alzheimer's disease, in animal models. Another area of interest is its potential for the treatment of cancer. This compound has been shown to have anti-tumor effects in animal models of cancer, and may be a promising candidate for further study in this area.
Synthesis Methods
The synthesis of 5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid involves the reaction of 5-hydroxy-2-methoxybenzoic acid with 2,2-difluoroethylsulfonamide in the presence of a base such as triethylamine. This reaction yields this compound as a white crystalline powder with a melting point of 211-214°C.
Scientific Research Applications
5-(2,2-Difluoroethylsulfamoyl)-2-methoxybenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation.
Properties
IUPAC Name |
5-(2,2-difluoroethylsulfamoyl)-2-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO5S/c1-18-8-3-2-6(4-7(8)10(14)15)19(16,17)13-5-9(11)12/h2-4,9,13H,5H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTSGLWIOQCPRJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.